Amyl salicylate
Amyl salicylate
Amyl salicylate belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Amyl salicylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Amyl salicylate has been primarily detected in saliva. Within the cell, amyl salicylate is primarily located in the membrane (predicted from logP). Amyl salicylate has a sweet, azalea, and chocolate taste.
Amyl salicylate is a benzoate ester.
Amyl salicylate is a benzoate ester.
Brand Name:
Vulcanchem
CAS No.:
2050-08-0
VCID:
VC0518849
InChI:
InChI=1S/C12H16O3/c1-2-3-6-9-15-12(14)10-7-4-5-8-11(10)13/h4-5,7-8,13H,2-3,6,9H2,1H3
SMILES:
CCCCCOC(=O)C1=CC=CC=C1O
Molecular Formula:
C12H16O3
Molecular Weight:
208.25 g/mol
Amyl salicylate
CAS No.: 2050-08-0
Cat. No.: VC0518849
Molecular Formula: C12H16O3
Molecular Weight: 208.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Amyl salicylate belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Amyl salicylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Amyl salicylate has been primarily detected in saliva. Within the cell, amyl salicylate is primarily located in the membrane (predicted from logP). Amyl salicylate has a sweet, azalea, and chocolate taste. Amyl salicylate is a benzoate ester. |
|---|---|
| CAS No. | 2050-08-0 |
| Molecular Formula | C12H16O3 |
| Molecular Weight | 208.25 g/mol |
| IUPAC Name | pentyl 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C12H16O3/c1-2-3-6-9-15-12(14)10-7-4-5-8-11(10)13/h4-5,7-8,13H,2-3,6,9H2,1H3 |
| Standard InChI Key | RANVDUNFZBMTBK-UHFFFAOYSA-N |
| SMILES | CCCCCOC(=O)C1=CC=CC=C1O |
| Canonical SMILES | CCCCCOC(=O)C1=CC=CC=C1O |
| Appearance | Solid powder |
| Boiling Point | 270.0 °C |
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